2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid
Overview
Description
2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid, also known as CP-MPD-BDCA, is a novel compound with potential applications in the fields of medicine, biochemistry, and pharmacology. CP-MPD-BDCA is a cyclopropyl-substituted benzodiazole derivative with a molecular weight of 224.32 g/mol. It is a colorless solid with a melting point of 155 °C. CP-MPD-BDCA has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology due to its unique structure and properties.
Mechanism of Action
The mechanism of action of 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid is not fully understood. However, it is believed to work by binding to and inhibiting the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of inflammatory mediators, such as prostaglandins, which are involved in pain and inflammation. In addition, 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid has been shown to inhibit the growth of several types of cancer cells, suggesting that it may also have anti-cancer activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid are not fully understood. However, it has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. In addition, 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid has been shown to inhibit the growth of several types of cancer cells, suggesting that it may also have anti-cancer activity.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid in laboratory experiments is its ability to inhibit the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of inflammatory mediators, such as prostaglandins, which are involved in pain and inflammation. In addition, 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid has been shown to inhibit the growth of several types of cancer cells, suggesting that it may also have anti-cancer activity.
The main limitation of using 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid in laboratory experiments is its relatively low solubility in aqueous solutions. This can make it difficult to dissolve the compound in the concentrations needed for experiments. In addition, 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid is a relatively new compound, so there is limited information available on its properties and potential applications.
Future Directions
The potential applications of 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid are still being explored. In the future, more research could be done to better understand its mechanism of action and its potential as an anti-inflammatory and anti-cancer agent. In addition, more research could be done to develop new synthetic methods for the production of 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid. Finally, further research could be done to explore the potential applications of 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid in other fields, such as biochemistry and pharmacology.
Synthesis Methods
2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid can be synthesized from a variety of starting materials, including 2-methylpropyl bromide, cyclopropylmagnesium bromide, and 1,3-benzodiazole-5-carboxylic acid. The reaction is carried out in anhydrous THF at room temperature, and the product is isolated by column chromatography.
Scientific Research Applications
2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. In particular, it has been studied for its potential as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. In addition, 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of several types of cancer cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid involves the cyclization of a substituted o-phenylenediamine with a carboxylic acid derivative. The carboxylic acid derivative is first protected with a suitable protecting group to prevent unwanted reactions during the cyclization step. The protected carboxylic acid derivative is then reacted with the o-phenylenediamine in the presence of a suitable cyclization agent to form the desired benzodiazole ring. The protecting group is then removed to yield the final product.", "Starting Materials": [ "2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid derivative with a suitable protecting group", "o-phenylenediamine", "cyclization agent" ], "Reaction": [ "Protect the carboxylic acid derivative with a suitable protecting group", "React the protected carboxylic acid derivative with o-phenylenediamine in the presence of a suitable cyclization agent to form the benzodiazole ring", "Remove the protecting group to yield the final product" ] } | |
CAS RN |
1094294-34-4 |
Product Name |
2-cyclopropyl-1-(2-methylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid |
Molecular Formula |
C15H18N2O2 |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
